Cas no 21224-20-4 (5-(1,3-benzothiazol-2-yl)pentanoic acid)
21224-20-4 structure
Product Name:5-(1,3-benzothiazol-2-yl)pentanoic acid
CAS No:21224-20-4
MF:C12H13NO2S
MW:235.30212187767
MDL:MFCD00449561
CID:257331
PubChem ID:1971493
Update Time:2025-04-19
5-(1,3-benzothiazol-2-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolepentanoicacid
- 5-(1,3-BENZOTHIAZOL-2-YL)PENTANOIC ACID
- 5-Benzothiazol-2-yl-pentanoic acid
- 5-(2-benzothiazolyl)pentanoic acid
- 5-(2-Benzothiazolyl)pentansaeure
- 5-(2-Benzothiazolyl)-valeriansaeure
- 5-Benzothiazol-2-yl-valeriansaeure
- 5-benzothiazol-2-yl-valeric acid
- AC1M0B94
- IDI1_008447
- LS-01073
- HMS2398A09
- CHEMBL1487125
- SMR000123150
- HHBVTXVPGVQCOD-UHFFFAOYSA-N
- IFLab1_000228
- EN300-12786
- 5-(1,3-BENZOTHIAZOL-2-YL)PENTANOICACID
- HMS1412K08
- CS-0308700
- AKOS000118281
- F0016-0069
- 5-(benzo[d]thiazol-2-yl)pentanoic acid
- CBDivE_005180
- Z56760510
- BB 0240543
- 21224-20-4
- SCHEMBL6645560
- MLS000523172
- MFCD00449561
- 5-(1,3-benzothiazol-2-yl)pentanoic acid
-
- MDL: MFCD00449561
- Inchi: 1S/C12H13NO2S/c14-12(15)8-4-3-7-11-13-9-5-1-2-6-10(9)16-11/h1-2,5-6H,3-4,7-8H2,(H,14,15)
- InChI Key: HHBVTXVPGVQCOD-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCCCC(=O)O
Computed Properties
- Exact Mass: 234.05896
- Monoisotopic Mass: 234.058874
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.3
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 418.3±28.0 °C at 760 mmHg
- Flash Point: 206.8±24.0 °C
- PSA: 53.02
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-(1,3-benzothiazol-2-yl)pentanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(1,3-benzothiazol-2-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011649-1g |
5-Benzothiazol-2-yl-pentanoic acid |
21224-20-4 | 1g |
5005.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 011649-1g |
5-Benzothiazol-2-yl-pentanoic acid |
21224-20-4 | 1g |
5005CNY | 2021-05-07 | ||
| TRC | B412390-25mg |
5-(1,3-Benzothiazol-2-yl)pentanoic Acid |
21224-20-4 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B412390-50mg |
5-(1,3-Benzothiazol-2-yl)pentanoic Acid |
21224-20-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B412390-250mg |
5-(1,3-Benzothiazol-2-yl)pentanoic Acid |
21224-20-4 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM112807-1g |
5-(1,3-benzothiazol-2-yl)pentanoic acid |
21224-20-4 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB404476-500 mg |
5-(1,3-Benzothiazol-2-yl)pentanoic acid |
21224-20-4 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB404476-1 g |
5-(1,3-Benzothiazol-2-yl)pentanoic acid |
21224-20-4 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB404476-5 g |
5-(1,3-Benzothiazol-2-yl)pentanoic acid |
21224-20-4 | 5 g |
€1,074.00 | 2023-07-19 | ||
| eNovation Chemicals LLC | Y1250679-1g |
2-Benzothiazolepentanoicacid |
21224-20-4 | 95% | 1g |
$255 | 2024-06-07 |
5-(1,3-benzothiazol-2-yl)pentanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
21224-20-4 (5-(1,3-benzothiazol-2-yl)pentanoic acid) Related Products
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